Cas no 2169086-13-7 (3-methyl-octahydrothieno3,4-bpyridine)

• Product Name: 3-methyl-octahydrothieno3,4-bpyridine
• CAS No: 2169086-13-7
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 5949212
• PubChem ID: 165840736
• Update Time: 2025-07-15

3-methyl-octahydrothieno3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-octahydrothieno3,4-bpyridine
• 3-methyl-octahydrothieno[3,4-b]pyridine
• EN300-1459050
• 2169086-13-7

• Inchi： 1S/C8H15NS/c1-6-2-7-4-10-5-8(7)9-3-6/h6-9H,2-5H2,1H3
• InChI Key： ISGNFNFXMXLGGK-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)CC(C)CN2

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-methyl-octahydrothieno3,4-bpyridine

Introduction to 3-methyl-octahydrothieno[3,4-bpyridine] (CAS No: 2169086-13-7) and Its Emerging Applications in Chemical Biology

The compound 3-methyl-octahydrothieno[3,4-bpyridine], identified by the chemical identifier CAS No: 2169086-13-7, represents a structurally unique heterocyclic molecule that has garnered significant attention in the field of chemical biology and drug discovery. Its molecular framework, featuring a fused thieno[3,4-bpyridine] scaffold with a methyl substituent, positions it as a promising candidate for developing novel therapeutic agents. This introduction delves into the compound's chemical properties, its potential biological activities, and the latest research findings that underscore its significance in modern medicinal chemistry.

The molecular structure of 3-methyl-octahydrothieno[3,4-bpyridine] is characterized by a seven-membered thieno ring fused to a six-membered pyridine ring, with an octahydro substituent enhancing its conformational flexibility. This intricate arrangement not only contributes to its stability but also allows for diverse interactions with biological targets. The presence of the methyl group at the 3-position introduces additional functionalization possibilities, enabling chemists to tailor its properties for specific applications.

In recent years, the investigation of fused heterocyclic compounds has expanded dramatically due to their ability to mimic natural products and exhibit potent biological activities. Among these, thieno[3,4-bpyridine] derivatives have been extensively studied for their potential in modulating various biological pathways. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammation, cancer progression, and neural disorders. The unique structural features of 3-methyl-octahydrothieno[3,4-bpyridine] make it an attractive scaffold for designing molecules that can selectively target these pathways.

One of the most compelling aspects of 3-methyl-octahydrothieno[3,4-bpyridine] is its versatility in drug design. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity. For example, modifications at the methyl-substituted position have been explored to optimize pharmacokinetic properties such as solubility and metabolic stability. These efforts have led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

The compound's potential in addressing neurological disorders has been particularly noteworthy. Preliminary studies suggest that derivatives of 3-methyl-octahydrothieno[3,4-bpyridine] can modulate neurotransmitter receptors and ion channels, offering a new avenue for treating conditions like Alzheimer's disease and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier has further fueled interest in their therapeutic applications. Additionally, their interaction with sigma-1 receptors—a protein implicated in neuroprotection and apoptosis—has opened up new possibilities for developing neuroprotective agents.

Another area where 3-methyl-octahydrothieno[3,4-bpyridine] has shown promise is in oncology. Cancer researchers have identified that certain derivatives can inhibit kinases and other enzymes involved in tumor growth and metastasis. The compound's ability to disrupt microtubule formation has also been explored as a potential mechanism for inducing apoptosis in cancer cells. These findings have prompted several pharmaceutical companies to incorporate this scaffold into their oncology drug discovery programs.

The synthesis of 3-methyl-octahydrothieno[3,4-bpyridine] presents both challenges and opportunities for synthetic chemists. While the core heterocyclic framework can be constructed through well-established methods such as cyclization reactions, introducing the methyl group at the 3-position requires precise control over reaction conditions to avoid unwanted side products. Advances in catalytic techniques have recently enabled more efficient routes to this compound, reducing production costs and improving yields.

The growing body of research on 3-methyl-octahydrothieno[3,4-bpyridine] underscores its importance as a versatile scaffold in medicinal chemistry. As our understanding of its biological activities deepens, so too does our ability to harness its potential for developing novel therapeutics. Future studies are likely to focus on optimizing synthetic routes further and exploring new derivatives with enhanced pharmacological profiles.

In conclusion,3-methyl-octahydrothieno[3,4-bpyridine] (CAS No: 2169086-13-7) stands out as a structurally intriguing compound with significant promise in chemical biology and drug discovery. Its unique molecular architecture enables diverse interactions with biological targets across multiple therapeutic areas including neurology and oncology. With ongoing research efforts aimed at refining its synthesis and exploring novel derivatives,this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.